Cas no 2169020-28-2 (tert-butyl 4-formyl-2,2-dimethyl-piperidine-1-carboxylate)

• Product Name: tert-butyl 4-formyl-2,2-dimethyl-piperidine-1-carboxylate
• CAS No: 2169020-28-2
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 5268267
• Update Time: 2026-03-09

tert-butyl 4-formyl-2,2-dimethyl-piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-formyl-2,2-dimethyl-, 1,1-dimethylethyl ester
• tert-butyl 4-formyl-2,2-dimethyl-piperidine-1-carboxylate

• Inchi： 1S/C13H23NO3/c1-12(2,3)17-11(16)14-7-6-10(9-15)8-13(14,4)5/h9-10H,6-8H2,1-5H3
• InChI Key： DFPDKOJBCGFPML-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(C=O)CC1(C)C

Additional information on tert-butyl 4-formyl-2,2-dimethyl-piperidine-1-carboxylate

Recent Advances in the Application of tert-Butyl 4-Formyl-2,2-dimethyl-piperidine-1-carboxylate (CAS: 2169020-28-2) in Chemical Biology and Pharmaceutical Research

The compound tert-butyl 4-formyl-2,2-dimethyl-piperidine-1-carboxylate (CAS: 2169020-28-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. This research briefing aims to provide an overview of the latest advancements involving this compound, highlighting its role in drug discovery, medicinal chemistry, and related areas.

Recent studies have demonstrated that tert-butyl 4-formyl-2,2-dimethyl-piperidine-1-carboxylate serves as a critical building block in the synthesis of novel piperidine-based scaffolds. These scaffolds are increasingly being explored for their potential in targeting various disease pathways, including neurological disorders, infectious diseases, and cancer. The compound's unique structural features, such as the formyl group and the Boc-protected amine, make it an attractive candidate for further derivatization and functionalization.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers utilized tert-butyl 4-formyl-2,2-dimethyl-piperidine-1-carboxylate as a starting material for the development of potent kinase inhibitors. The study reported that the compound's ability to undergo selective modifications at the formyl group allowed for the efficient generation of a diverse library of small molecules. Subsequent screening identified several candidates with promising activity against specific kinase targets, underscoring the compound's utility in high-throughput drug discovery.

Another notable application of tert-butyl 4-formyl-2,2-dimethyl-piperidine-1-carboxylate was reported in the context of antimicrobial drug development. Researchers synthesized a series of piperidine derivatives using this compound as a key intermediate and evaluated their efficacy against multidrug-resistant bacterial strains. The results, published in Bioorganic & Medicinal Chemistry Letters, revealed that certain derivatives exhibited significant antibacterial activity, suggesting potential for further optimization and clinical development.

Beyond its role in drug discovery, tert-butyl 4-formyl-2,2-dimethyl-piperidine-1-carboxylate has also been employed in the design of chemical probes for studying biological systems. For instance, a recent study in Chemical Communications detailed the use of this compound in the development of fluorescent probes for imaging specific cellular processes. The probes demonstrated high selectivity and sensitivity, enabling real-time visualization of target biomolecules in live cells.

In summary, tert-butyl 4-formyl-2,2-dimethyl-piperidine-1-carboxylate (CAS: 2169020-28-2) continues to play a pivotal role in advancing research across multiple domains of chemical biology and pharmaceutical sciences. Its versatility as a synthetic intermediate, coupled with its potential to yield bioactive molecules, positions it as a valuable tool for researchers. Future studies are expected to further explore its applications, particularly in the context of personalized medicine and targeted therapies.